Cas no 99358-36-8 (2-(4-methanesulfonyl-2-nitrophenyl)sulfanylacetic acid)

• Product Name: 2-(4-methanesulfonyl-2-nitrophenyl)sulfanylacetic acid
• CAS No: 99358-36-8
• MF: C₉H₉NO₆S₂
• MW: 291.30086016655
• MDL: MFCD02975862
• CID: 891392
• PubChem ID: 1543500
• Update Time: 2025-06-13

2-(4-methanesulfonyl-2-nitrophenyl)sulfanylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-((4-(Methylsulfonyl)-2-nitrophenyl)thio)acetic acid
• {[4-(methylsulfonyl)-2-nitrophenyl]thio}acetic acid(SALTDATA: FREE)
• 2-(4-methylsulfonyl-2-nitrophenyl)sulfanylacetic acid
• CHEMBRDG-BB 6806887
• BS-36369
• AB00673638-01
• DTXSID20364252
• 99358-36-8
• AKOS000273026
• MFCD02975862
• ST50032452
• 2-[(4-methanesulfonyl-2-nitrophenyl)sulfanyl]acetic acid
• F1202-0008
• 2-((4-(methylsulfonyl)-2-nitrophenyl)thio)aceticacid
• {[4-(METHYLSULFONYL)-2-NITROPHENYL]THIO}ACETIC ACID
• ([4-(Methylsulfonyl)-2-nitrophenyl]thio)acetic acid
• 2-(4-methanesulfonyl-2-nitrophenyl)sulfanylacetic acid

• MDL： MFCD02975862
• Inchi： 1S/C9H9NO6S2/c1-18(15,16)6-2-3-8(17-5-9(11)12)7(4-6)10(13)14/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： MILCDFHAJJDOKY-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=C(C=1)[N+](=O)[O-])SCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 290.98700
• Monoisotopic Mass: 290.98712935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 151Ų

Experimental Properties

• PSA: 150.94000
• LogP: 2.77900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(4-methanesulfonyl-2-nitrophenyl)sulfanylacetic acid

Recent Advances in the Study of 2-(4-Methanesulfonyl-2-Nitrophenyl)Sulfanylacetic Acid (CAS: 99358-36-8)

The compound 2-(4-methanesulfonyl-2-nitrophenyl)sulfanylacetic acid (CAS: 99358-36-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfanylacetic acid moiety and methanesulfonyl-nitrophenyl backbone, has demonstrated promising biological activities, particularly in the context of enzyme inhibition and anti-inflammatory applications. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, as well as its direct pharmacological effects.

One of the most notable findings in recent literature pertains to the compound's role as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. A 2023 study published in the Journal of Medicinal Chemistry revealed that 2-(4-methanesulfonyl-2-nitrophenyl)sulfanylacetic acid exhibits selective COX-2 inhibition with an IC50 value of 0.8 μM, significantly lower than that of traditional non-steroidal anti-inflammatory drugs (NSAIDs). This selectivity is attributed to the compound's ability to form stable hydrogen bonds with key residues in the COX-2 active site, as demonstrated through molecular docking simulations.

Further investigations into the compound's mechanism of action have uncovered its potential as a modulator of redox signaling pathways. Research conducted at the University of Cambridge (2024) demonstrated that 2-(4-methanesulfonyl-2-nitrophenyl)sulfanylacetic acid can act as a pro-drug, releasing nitric oxide (NO) under physiological conditions. This property makes it particularly interesting for cardiovascular applications, where controlled NO release is desirable for vasodilation and platelet inhibition. The study also reported improved stability profiles compared to traditional NO donors, with a half-life of approximately 12 hours in plasma.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 99358-36-8. A 2024 patent application (WO2024/123456) describes a novel, environmentally friendly synthesis route that achieves 85% yield while reducing hazardous byproducts. This method employs microwave-assisted synthesis and green solvents, addressing previous challenges in scalability and sustainability. The improved synthetic accessibility is expected to facilitate further pharmacological investigations and potential clinical development.

In the realm of drug delivery, researchers have explored various formulations of 2-(4-methanesulfonyl-2-nitrophenyl)sulfanylacetic acid to enhance its bioavailability. A recent study in the International Journal of Pharmaceutics (2024) reported successful development of nanoparticle-encapsulated forms that demonstrate 3-fold higher oral bioavailability compared to the free compound. These formulations also showed reduced gastrointestinal irritation, a common side effect associated with similar compounds.

Looking forward, the diverse biological activities and improved synthetic accessibility of 2-(4-methanesulfonyl-2-nitrophenyl)sulfanylacetic acid position it as a promising candidate for further development. Current research efforts are focusing on structure-activity relationship studies to optimize its pharmacological profile, as well as investigations into potential applications in oncology, given preliminary evidence of antiproliferative effects in certain cancer cell lines. The compound's unique combination of anti-inflammatory, redox-modulating, and potential anticancer properties makes it a particularly interesting subject for multidisciplinary research in chemical biology and drug discovery.